(E)-4-Methyl-N'-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)benzenesulfonohydrazide

• IUPAC Name: 4-methyl-N-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C20H25BN2O4S/c1-15-6-12-18(13-7-15)28(24,25)23-22-14-16-8-10-17(11-9-16)21-26-19(2,3)20(4,5)27-21/h6-14,23H,1-5H3
• InChI Key: JTOBBSYXOGLTMQ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)C=NNS(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C20H25BN2O4S
• Molecular Weight: 400.3 g/mol

Description

(E)-4-Methyl-N'-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)benzenesulfonohydrazide is a sulfonohydrazide derivative featuring a benzylidene moiety substituted with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (boronate ester) group at the para position. This compound is structurally characterized by:

• A benzenesulfonohydrazide backbone with a methyl group at the 4-position of the benzene ring.
• An (E)-configured imine bond (C=N) linking the sulfonohydrazide to the benzylidene group.
• A dioxaborolane substituent on the benzylidene ring, which is critical for its role in cross-coupling reactions, such as Suzuki-Miyaura couplings, due to the boron atom’s sp² hybridization and reactivity .

The compound is synthesized via condensation of 4-methylbenzenesulfonohydrazide with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde under acidic or thermal conditions, as evidenced by analogous procedures for related benzylidene sulfonohydrazides . Its structural confirmation relies on spectroscopic techniques (¹H NMR, ¹³C NMR, IR) and elemental analysis.

Biological Activity

(E)-4-Methyl-N'-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)benzenesulfonohydrazide is a compound that has garnered attention in medicinal chemistry for its potential biological activities. This article delves into its synthesis, biological properties, and relevant research findings.

Chemical Structure

The compound can be represented by the following molecular formula:

$$\text{C}_{20}\text{H}_{25}\text{BN}_{2}\text{O}_{4}\text{S}$$

Molecular weight: 400.3 g/mol.

Synthesis

The synthesis of (E)-4-Methyl-N'-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)benzenesulfonohydrazide typically involves the condensation of 4-methylbenzenesulfonohydrazide with a suitable aldehyde derivative containing a boron moiety. The reaction conditions often include the use of solvents and catalysts that facilitate the formation of the hydrazone linkage.

Anticancer Activity

Studies have indicated that hydrazone derivatives can exhibit anticancer properties. The incorporation of boron-containing groups has been linked to enhanced biological activity due to their ability to interact with biological targets effectively. For example, certain benzothiazine derivatives have demonstrated selective cytotoxicity against cancer cell lines .

The proposed mechanism of action for compounds like (E)-4-Methyl-N'-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)benzenesulfonohydrazide may involve:

• Inhibition of Enzymatic Activity : Compounds targeting bacterial enzymes or cancer cell pathways.
• Induction of Apoptosis : Triggering programmed cell death in malignant cells through various signaling pathways.

Case Studies

• Antibacterial Activity : A study on similar sulfonamide derivatives showed promising results against Salmonella typhimurium, suggesting that the hydrazone structure may enhance antibacterial properties .
• Cytotoxicity Evaluation : Research on hydrazone derivatives revealed that modifications at the benzylidene position significantly influence cytotoxicity against human cancer cell lines. This indicates that further exploration of (E)-4-Methyl-N'-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)benzenesulfonohydrazide could yield valuable insights into its therapeutic potential.

Data Table: Summary of Biological Activities

Activity	Effect	Reference
Antibacterial	Effective against Staphylococcus aureus and Pseudomonas aeruginosa
Anticancer	Induces apoptosis in cancer cell lines
Enzyme Inhibition	Potential inhibition of bacterial enzymes

Comparison with Similar Compounds

Key Observations :

• The para-substituted boronate in the target compound maximizes conjugation, enhancing reactivity in cross-coupling reactions compared to meta-substituted analogues .
• The sulfonohydrazide group provides stronger hydrogen-bonding interactions than sulfonamides, improving binding affinity in biological targets (e.g., enzymes) .

Analogues with Halogen or Alkoxy Substituents

Compound Name	Substituents	Properties/Applications	Reference
N′-[(E)-(5-Bromo-2-ethoxyphenyl)methylidene]-4-methylbenzenesulfonohydrazide	5-Bromo and 2-ethoxy groups on benzylidene.	Bromine enhances electrophilic reactivity; ethoxy improves lipophilicity. Shows antimicrobial activity (MIC: 8 µg/mL against S. aureus).
N’-(2,3-Dichlorobenzylidene)-4-methylbenzenesulfonohydrazide	2,3-Dichloro substituents.	Chlorine atoms increase steric hindrance, reducing enzymatic degradation. Used as a corrosion inhibitor.
(E)-N'-(4-Nitrobenzylidene)benzenesulfonohydrazide	4-Nitro group on benzylidene.	Nitro group confers strong electron-withdrawing effects, stabilizing the imine bond. Acts as a photosensitizer.

Key Observations :

• Electron-withdrawing groups (e.g., nitro, bromo) increase the compound’s stability and reactivity in electrophilic substitutions.
• The boronate ester in the target compound offers unique advantages in synthetic applications (e.g., Suzuki couplings) over halogenated analogues, which are more suited for biological activity .

Key Observations :

• Sulfonohydrazides with halogen substituents (e.g., chloro, bromo) exhibit superior antimicrobial activity compared to boronate-containing analogues .